Cas no 2137832-18-7 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)-
• CAS No: 2137832-18-7
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5278865
• Update Time: 2025-11-06

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)-

• Inchi： 1S/C9H11ClN2O3/c1-9(2,15-3)8-11-5(7(13)14)4-6(10)12-8/h4H,1-3H3,(H,13,14)
• InChI Key： JQUHKEOVYMXIMG-UHFFFAOYSA-N
• SMILES： C1(C(OC)(C)C)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-(1-Methoxy-1-Methylethyl)-: A Comprehensive Overview

The compound 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- (CAS No. 2137832-18-7) is a structurally complex organic molecule belonging to the pyrimidine derivative family. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule's unique structure, featuring a pyrimidine ring with substituents at positions 4, 6, and 2, makes it a promising candidate for various biological activities.

The pyrimidine ring serves as the core structure of this compound, with a carboxylic acid group attached at position 4. At position 6, a chlorine atom is present, while position 2 bears a 1-methoxy-1-methylethyl group. This substitution pattern not only enhances the molecule's stability but also contributes to its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such structural modifications in optimizing drug candidates for therapeutic applications.

One of the most notable aspects of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- is its potential as a lead compound in the development of anti-cancer agents. Pyrimidine derivatives have been extensively explored for their anti-proliferative effects on cancer cells. The presence of the chlorine atom at position 6 and the bulky 1-methoxy-1-methylethyl group at position 2 are believed to play critical roles in modulating the compound's interaction with cellular targets, such as DNA or specific enzymes involved in cancer progression.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with key proteins associated with diseases like cancer and inflammation. For instance, simulations have shown that the pyrimidine ring can effectively bind to certain kinase enzymes, potentially inhibiting their activity and thereby halting disease progression.

In addition to its therapeutic potential, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- has also been studied for its role in enzyme inhibition and receptor modulation. The chlorine substituent at position 6 contributes to the molecule's hydrophobicity, which is crucial for interactions with lipid-rich cellular membranes. Meanwhile, the methoxy group within the 1-methoxy-1-methylethyl substituent enhances solubility and stability under physiological conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring using condensation reactions. Subsequent steps involve selective substitution at positions 4, 6, and 2 to introduce the desired functional groups. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that large-scale production is feasible for preclinical and clinical trials.

From an environmental standpoint, the degradation pathways of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This finding aligns with current trends toward developing eco-friendly pharmaceuticals.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methoxy-1-methylethyl)- represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents that address unmet medical needs.